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Compound of Interest

2-(2-Chlorophenyl)-1-phenylethan-
Compound Name:

1-ol
CAS No.: 53774-32-6
Cat. No.: B3270977

Get Quote

\ J

Technical Guide: Proper Disposal of 2-(2-Chlorophenyl)-1-phenylethan-1-ol

Executive Summary: Operational Directive

Immediate Action Required: Treat 2-(2-Chlorophenyl)-1-phenylethan-1-ol (CAS 53774-32-6)
strictly as Halogenated Organic Waste.[1]

Under no circumstances should this compound be disposed of down the drain or mixed with
non-halogenated solvents (e.g., acetone, ethanol) in the general waste stream. The presence
of the chlorine atom on the aromatic ring dictates that this waste must undergo high-
temperature incineration with specific flue gas scrubbing to prevent the release of acidic gases
(HCI) and potential dioxin formation.

Chemical Profile & Hazard Identification

Before initiating disposal, verify the chemical identity to ensure the correct waste stream is
selected.
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Parameter Data

Chemical Name 2-(2-Chlorophenyl)-1-phenylethan-1-ol
CAS Number 53774-32-6

Molecular Formula C14H13CIO

Molecular Weight 232.71 g/mol

) Viscous liquid or low-melting solid (depending
Physical State )
on purity)

Warning: Skin Irrit. 2 (H315), Eye Irrit.[1][2] 2A

Primary Hazards (GHS
Y ( ) (H319), Aquatic Chronic (Potential)

Waste Classification Halogenated Organic / Toxic (Class 6.1)

Safety & Personal Protective Equipment (PPE)

Disposal procedures expose personnel to concentrated chemical risks. Adherence to this PPE
standard is mandatory.

Hand Protection:Nitrile or Neoprene gloves (minimum 0.11 mm thickness). Latex is
insufficient for halogenated aromatics.

o Eye Protection: Chemical splash goggles. Face shield required if pouring large volumes (>1
L).

e Respiratory Protection: Work within a certified chemical fume hood. If the solid is friable or
dust is generated, use an N95/P100 particulate respirator.

» Body Protection: Standard laboratory coat and closed-toe shoes.[1]

Step-by-Step Disposal Protocol
Phase 1: Waste Characterization & Segregation

The most critical error in laboratory waste management is the "commingling of streams." You
must separate this chlorinated compound from non-chlorinated solvents.[3][4]
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e The Halogen Rule: Any waste mixture containing >1% halogenated content by volume must
be classified entirely as Halogenated Waste.

e Segregation: Do not mix with general organic solvents (acetone, methanol, hexane) unless
the entire container is destined for halogenated disposal.

Phase 2: Containerization & Labeling

o Select Container: Use High-Density Polyethylene (HDPE) or glass containers. Avoid metal
containers if the waste is acidic or wet, as HCI formation can cause corrosion.

o Labeling: Affix a hazardous waste tag immediately upon the first addition of waste.[3]

o Required Fields: "Hazardous Waste," "Halogenated Organic," "2-(2-Chlorophenyl)-1-
phenylethan-1-ol."[1]

o Hazard Checkbox: Mark "Toxic" and "Irritant."”

Phase 3: Storage & Pickup

e Secondary Containment: Store the waste container in a secondary tray (polypropylene) to
capture potential leaks.

e Location: Satellite Accumulation Area (SAA).[3] Keep cool and away from oxidizers and
strong bases.[4][5]

o Disposal Path: Hand over to your facility's EHS (Environmental Health & Safety) team for
transport to a licensed incineration facility.

Visual Workflows
Diagram 1: Waste Stream Decision Logic

This decision tree validates the classification process, ensuring the user does not default to
"General Organic Waste."
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Start: Disposal of
2-(2-Chlorophenyl)-1-phenylethan-1-ol

Does the molecule contain
Halogens (CI, Br, F, )?

Yes (Chlorine present)

Is it mixed with other
solvents?

Yes (Mixture)

Is Halogen content >1%? No (Pure Substance)

No (<1%) - Rare Yes (>1%)

DISPOSAL PATH B: DISPOSAL PATH A:

Non-Halogenated Solvent Halogenated Organic Waste
(Fuel Blending) (High Temp Incineration)

Click to download full resolution via product page

Caption: Logic flow for determining the correct waste stream. Note that for this specific
chemical, the path almost always leads to Halogenated Organic Waste due to the chlorine
atom.

Diagram 2: Operational Disposal Workflow

From the bench to the waste facility.

‘Waste Generation Segregation Containerization Labeling SAA Storage EHS Pickup &
i from Non-Halo) (HDPE/Glass + Secondary Cont.) (Full Chemical Name + Hazards) (Satellite Accumulation Area) Incineration

Click to download full resolution via product page
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Caption: Operational lifecycle of the waste material from generation to final destruction.[1][2][6]

[7181°]

Spill Management Contingency

In the event of a spill outside the fume hood:

Evacuate: Clear the immediate area.
PPE: Don double nitrile gloves and respiratory protection.

Absorb: Do not use water. Use an inert absorbent (vermiculite, sand, or commercial spill
pads).[10]

Collect: Scoop absorbed material into a wide-mouth jar.

Label: Label as "Debris contaminated with Halogenated Waste."
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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